Cas no 1229025-89-1 ((S)-METHYL 1-AMINOPROPAN-2-YLCARBAMATE)

• Product Name: (S)-METHYL 1-AMINOPROPAN-2-YLCARBAMATE
• CAS No: 1229025-89-1
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 3168831
• PubChem ID: 71721514
• Update Time: 2025-04-21

(S)-METHYL 1-AMINOPROPAN-2-YLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• (S)-METHYL 1-AMINOPROPAN-2-YLCARBAMATE
• Carbamic acid, N-[(1S)-2-amino-1-methylethyl]-, methyl ester
• 1229025-89-1
• SCHEMBL8220160
• methyl (S)-(1-aminopropan-2-yl)carbamate
• starbld0030653
• VAYYLOQTRPJVAQ-BYPYZUCNSA-N
• methyl N-[(2S)-1-aminopropan-2-yl]carbamate

• Inchi： 1S/C5H12N2O2/c1-4(3-6)7-5(8)9-2/h4H,3,6H2,1-2H3,(H,7,8)/t4-/m0/s1
• InChI Key： VAYYLOQTRPJVAQ-BYPYZUCNSA-N
• SMILES： O(C)C(N[C@@H](C)CN)=O

Computed Properties

• Exact Mass: 132.089877630Da
• Monoisotopic Mass: 132.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 225.4±23.0 ºC (760 Torr),
• Flash Point: 90.1±22.6 ºC,
• Solubility: Soluble (242 g/l) (25 º C),